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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B10779528

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation of stock solutions of
CRT0066101, a potent and selective inhibitor of Protein Kinase D (PKD) isoforms. Adherence
to these protocols is crucial for ensuring the accuracy and reproducibility of experimental
results.

Introduction

CRTO0066101 is a small molecule inhibitor targeting all three isoforms of Protein Kinase D
(PKD1, PKD2, and PKD3) with high potency, exhibiting IC50 values of 1 nM, 2.5 nM, and 2 nM,
respectively.[1][2][3][4][5][6] It demonstrates selectivity for PKD over a wide range of other
protein kinases.[1][2][6] Due to its role in modulating cellular processes such as proliferation,
apoptosis, and angiogenesis, CRT0066101 is a valuable tool in cancer research and the study
of other signaling pathways.[7][8] Proper preparation of stock solutions is the first critical step in
utilizing this compound for in vitro and in vivo studies.

Chemical and Physical Properties

A summary of the key quantitative data for CRT0066101 is presented in the table below. Note
that the molecular weight can vary depending on the salt form (dihydrochloride or
trinydrochloride).[1][9] Always refer to the manufacturer's certificate of analysis for batch-
specific information.
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Property Value Reference(s)

2-[4-[[(2R)-2-
. aminobutyllamino]-2-
Chemical Name o [1]
pyrimidinyl]-4-(1-methyl-1H-

pyrazol-4-yl)phenol

C18H22N60 (free base),
C18H22N60-2HCI

Molecular Formula (dihydrochloride), [1]09]
C18H22N60-3HCI
(trihydrochloride)

338.42 g/mol (free base),
Molecular Weight 411.33 g/mol (dihydrochloride),  [1][9]
447.8 g/mol (trihydrochloride)

Purity >98% (HPLC) [1][2]
Appearance Crystalline solid [9]
Storage (Solid) -20°C [2][9]

) -80°C (up to 6 months), -20°C
Storage (Stock Solution) [41[5]
(up to 1 month)

Solubility Data

The solubility of CRT0066101 varies significantly depending on the solvent. This information is
critical for preparing stock solutions at the desired concentration.
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Solvent Solubility Reference(s)

Water Up to 100 mM [2][3]

Soluble to 20 mM. Other
DMSO sources report solubility of [2][9]
approximately 3 mg/mL.

Dimethylformamide (DMF) Approximately 0.1 mg/mL [9]

DMSO:PBS (pH 7.2) (1:3) Approximately 0.25 mg/mL 9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CRT0066101 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CRT0066101
(dihydrochloride, MW: 411.33 g/mol ) in dimethyl sulfoxide (DMSO).

Materials:

CRT0066101 dihydrochloride powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Optional: Sonicator

Procedure:
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e Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to
prevent moisture absorption.

o Weigh CRT0066101: Accurately weigh out a specific amount of CRT0066101 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.11 mg of CRT0066101
dihydrochloride.

e Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the
CRT0066101 powder. For 4.11 mg, add 1 mL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, gently warm the
solution or sonicate for short intervals until the solid is completely dissolved. Visually inspect
the solution to ensure no particulates are present.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store the aliquots at
-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).[4][5]

Protocol 2: Preparation of a 10 mM CRT0066101 Stock
Solution in Water

This protocol details the preparation of a 10 mM stock solution in sterile, purified water.
Materials:

 CRT0066101 dihydrochloride powder

 Sterile, nuclease-free water

« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

e Analytical balance

e \ortex mixer
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Procedure:

Weigh CRT0066101: Weigh out the required amount of CRT0066101 powder. For instance,
for 1 mL of a 10 mM solution, use 4.11 mg of the dihydrochloride salt.

o Add Water: Add the calculated volume of sterile water to the powder.
» Dissolve the Compound: Vortex the solution until the compound is fully dissolved.

 Sterile Filtration (Optional but Recommended): For cell culture applications, it is advisable to
sterilize the stock solution by passing it through a 0.22 um syringe filter into a sterile tube.

e Aliquot and Store: Aliquot the aqueous stock solution into single-use volumes. It is
recommended to use aqueous solutions fresh.[9] If storage is necessary, store at -20°C, but
be aware that the stability of aqueous solutions for more than one day is not recommended.

[9]

Signaling Pathway and Experimental Workflow
PKD Signaling Pathway Inhibition by CRT0066101

CRT0066101 acts as a potent inhibitor of Protein Kinase D (PKD). PKD is a serine/threonine
kinase that is activated downstream of Protein Kinase C (PKC) and plays a crucial role in
various cellular signaling pathways. The diagram below illustrates the point of inhibition of
CRT0066101 in a simplified PKD signaling cascade.

GPCR/RTK > PLC Activates

Downstream Effectors
(e.g., NF-kB, Hsp27)

Cellular Responses
(Proliferation, Survival, etc.)

CRT0066101

Click to download full resolution via product page

Caption: Inhibition of the PKD signaling pathway by CRT0066101.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the general workflow for preparing a stock solution of
CRT0066101.

1. Weigh CRT0066101 Powder

2. Add Appropriate Solvent
(e.g., DMSO or Water)

3. Vortex/Sonicate to Dissolve

4. Visually Confirm Complete Dissolution

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

Click to download full resolution via product page
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Caption: General workflow for preparing CRT0066101 stock solutions.

Safety Precautions

CRTO0066101 is for research use only and should not be used for human or veterinary
purposes.[9] Standard laboratory safety practices should be followed. This includes wearing
appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a lab
coat. The compound is harmful if swallowed.[10] Consult the Safety Data Sheet (SDS) for
complete safety information before handling.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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